2-{[4-benzyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide

Specification

• CAS No.: 483968-95-2
• Molecular Formula: C25H24N4O2S
• Molecular Weight: 444.6 g/mol
• IUPAC Name: 2-[[4-benzyl-5-(phenoxymethyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• Standard InChI: InChI=1S/C25H24N4O2S/c1-19-12-14-21(15-13-19)26-24(30)18-32-25-28-27-23(17-31-22-10-6-3-7-11-22)29(25)16-20-8-4-2-5-9-20/h2-15H,16-18H2,1H3,(H,26,30)
• Standard InChI Key: FUJKKPYWUQUBFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC3=CC=CC=C3)COC4=CC=CC=C4

Introduction

The compound 2-{[4-Benzyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide is a synthetic organic molecule characterized by its triazole core functionalized with benzyl, phenoxymethyl, and sulfanyl groups. It belongs to the class of 1,2,4-triazole derivatives, which are widely studied for their diverse biological and pharmacological activities.

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors such as aminoguanidine and substituted benzaldehydes. The triazole ring is formed via cyclization reactions under controlled conditions. Sulfanylation and subsequent acetamide functionalization complete the synthesis.

Biological Activities

Compounds containing the 1,2,4-triazole scaffold are known for their diverse pharmacological properties. While specific biological data for this molecule is limited in the sources provided, similar derivatives exhibit:

• Antimicrobial Activity: Triazole derivatives often show potent activity against bacterial and fungal strains due to their ability to interfere with microbial enzymes.

• Anticancer Potential: Substituted triazoles have been studied for their ability to inhibit cancer cell proliferation through apoptosis induction.

• Anti-inflammatory Effects: Molecular docking studies suggest that triazole compounds can act as inhibitors of enzymes like cyclooxygenase (COX) or lipoxygenase (LOX).

Applications in Drug Development

This compound's structural features make it a promising candidate for further research in medicinal chemistry:

• Lipophilicity: The phenoxymethyl and benzyl groups enhance membrane permeability.

• Triazole Core: This moiety is versatile for binding to biological targets.

• Sulfanyl Linkage: Sulfanyl groups improve binding affinity to enzyme active sites.

Analytical Characterization

To confirm its structure and purity, standard analytical techniques are employed:

• NMR Spectroscopy (¹H and ¹³C): Provides detailed information on hydrogen and carbon environments.

• Mass Spectrometry (MS): Confirms molecular weight and fragmentation pattern.

• Infrared Spectroscopy (IR): Identifies functional groups such as amides and sulfanyl linkages.

Comparative Analysis with Related Compounds

Compound	CAS Number	Key Difference
2-{[4-Benzyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide	483969-13-7	Substitution at the aromatic ring
2-{[4-Benzyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide	483968-65-6	Absence of methyl substitution on the phenyl ring

These structural variations influence the physicochemical properties and biological activities of the compounds.

Future Research Directions

Further studies are recommended to explore:

• Pharmacokinetics: Investigate absorption, distribution, metabolism, and excretion (ADME) profiles.

• Structure–Activity Relationships (SAR): Optimize substituents on the triazole ring for enhanced activity.

• In Vivo Studies: Evaluate efficacy in animal models for antimicrobial or anticancer applications.